Cas no 1260640-43-4 (2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4,4-difluorobutanoic acid)

• Product Name: 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4,4-difluorobutanoic acid
• CAS No: 1260640-43-4
• MF: C₁₉H₁₇F₂NO₄
• MW: 361.33939242363
• MDL: MFCD06738956
• CID: 4583229
• Update Time: 2025-06-27

2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (R,S)-FMOC-2-AMINO-4,4-DIFLUORO-BUTYRIC ACID
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoic acid
• Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-difluoro-, (2S)-
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4-difluorobutanoic acid
• AB28259
• SB37264
• E70755
• Z1805585481
• 2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-4,4-DIFLUORO-BUTYRIC ACID
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4,4-difluorobutanoic acid

• MDL： MFCD06738956
• Inchi： 1S/C19H17F2NO4/c20-17(21)9-16(18(23)24)22-19(25)26-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-17H,9-10H2,(H,22,25)(H,23,24)
• InChI Key： AYIZPDXXYIFMQC-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 494
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4,4-difluorobutanoic acid

Comprehensive Overview of 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4,4-difluorobutanoic acid (CAS No. 1260640-43-4)

2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4,4-difluorobutanoic acid (CAS No. 1260640-43-4) is a fluorinated amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-4,4-difluorobutanoic acid, plays a critical role in the development of bioactive peptides and modified proteins. Its unique difluorobutanoic acid backbone enhances metabolic stability and binding affinity, making it a valuable building block in drug discovery.

The Fmoc-protected group in this compound ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Researchers frequently search for "Fmoc-4,4-difluorobutanoic acid applications" or "CAS 1260640-43-4 solubility," reflecting growing interest in its physicochemical properties. The compound's difluoro substitution mimics natural amino acids while improving resistance to enzymatic degradation—a hotspot in designing peptide-based therapeutics for diabetes and oncology.

Recent studies highlight its utility in creating fluorinated peptidomimetics, addressing challenges like oral bioavailability. Queries such as "how to purify Fmoc-difluorobutanoic acid" or "1260640-43-4 HPLC conditions" indicate practical concerns in laboratory workflows. The compound’s compatibility with automated peptide synthesizers aligns with trends toward high-throughput screening, a key focus in AI-driven drug development platforms.

From a synthetic chemistry perspective, the electrophilic nature of the difluorobutanoic moiety enables novel C–F bond transformations, a topic gaining traction in green chemistry forums. Environmental considerations drive searches for "biodegradable Fmoc-amino acids" and "1260640-43-4 safety data," emphasizing the need for sustainable alternatives. Regulatory-compliant documentation for this compound meets ISO standards, ensuring global supply chain transparency.

In material science, derivatives of CAS 1260640-43-4 contribute to smart hydrogel designs for controlled drug release systems. The fluorenylmethyloxycarbonyl (Fmoc) group’s UV sensitivity enables photopatterning applications, relevant to 3D bioprinting innovations. Cross-disciplinary interest is evident in queries like "Fmoc-4,4-difluorobutanoic acid crosslinking" and "peptide-conjugated nanomaterials."

Analytical characterization of this compound involves advanced techniques such as LC-MS and 19F-NMR, with researchers frequently seeking "1260640-43-4 spectroscopic data." Its crystalline form (melting point ~120–125°C) facilitates quality control in GMP manufacturing. The growing demand for isotope-labeled analogs (e.g., 13C/15N versions) underscores its importance in metabolic pathway tracing studies.

Emerging applications in mirror-image peptide synthesis (D-enantiomers) exploit the compound’s chiral center for probing protein-protein interactions. This aligns with trending searches on "Fmoc-D-difluorobutanoic acid" and "CAS 1260640-43-4 enantiomeric purity." Computational chemists also leverage its structural data for molecular docking simulations, addressing questions about fluorine’s role in ligand-receptor binding.

Storage recommendations for 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4,4-difluorobutanoic acid typically suggest 2–8°C under inert atmosphere, with stability data being a common query among purchasers. Suppliers increasingly provide COA (Certificate of Analysis) documentation for CAS 1260640-43-4, reflecting industry emphasis on traceability. The compound’s ≥95% purity threshold makes it suitable for most research applications, though specialized studies may require ultra-pure grades (≥99%).